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Compound of Interest

Compound Name: Promoxolane

Cat. No.: B1678247

An In-depth Technical Guide to Promoxolane: IUPAC Nomenclature and Chemical Structure

This technical guide provides a comprehensive overview of Promoxolane, a centrally acting
muscle relaxant and anxiolytic agent. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical identity,
physicochemical properties, and structure.

Chemical Identity

Promoxolane is a chemical compound with the systematic International Union of Pure and
Applied Chemistry (IUPAC) name 2,2-diisopropyl-4-hydroxymethyl-1,3-dioxolane.[1][2] It is also
known by several synonyms, including Dimethylane, Dimethylyn, Meproxol, Promoxol, and
Telvol.[1][3][4] The compound is registered under the CAS Number 470-43-9.[1][2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of Promoxolane is presented in the table
below. This data is essential for understanding the compound's behavior in various
experimental and physiological settings.
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Property Value Source
Molecular Formula C10H2003 [1112][3][4]
Molar Mass 188.26 g/mol [5]
Density 0.98 g/cm3 [3][4]
Boiling Point 246.8 °C at 760 mmHg [3][4]
Flash Point 118.4 °C [3]

Vapor Pressure 0.00437 mmHg at 25 °C [3][4]
Refractive Index 1.443 [4]

LogP 1.40240 [3]
XLogP3 1.7 [3]

Chemical Structure

The chemical structure of Promoxolane features a 1,3-dioxolane ring substituted at the 2-
position with two isopropyl groups and at the 4-position with a hydroxymethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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